5-Aza-cytidine-5'monophosphate

• IUPAC Name: [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C8H13N4O7P/c9-7-10-3-12(8(14)11-7)6-1-4(13)5(19-6)2-18-20(15,16)17/h3-6,13H,1-2H2,(H2,9,11,14)(H2,15,16,17)/t4-,5+,6+/m0/s1
• InChI Key: JQHZISUSXMJEPR-KVQBGUIXSA-N
• Canonical SMILES: C1C(C(OC1N2C=NC(=NC2=O)N)COP(=O)(O)O)O
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=NC(=NC2=O)N)COP(=O)(O)O)O
• Molecular Formula: C8H13N4O7P
• DSSTOX Substance ID: DTXSID80985225
• Molecular Weight: 308.19 g/mol
• CAS No.: 66642-55-5

Description

5-Aza-cytidine-5’monophosphate, also known as 5-Azacytidine, is a pyrimidine nucleoside analog that has been synthesized and shown to possess a wide range of biological effects. It is an epigenetic drug that inhibits DNA methylation and is currently used to treat myelodysplastic syndrome (MDS) and is under investigation for treating acute myeloid leukemia (AML) and other malignancies.

Synthesis Analysis

Enzymatic nucleoside 5′-monophosphate synthesis is a viable alternative to the commonly employed chemical nucleoside phosphorylation methods. The use of 5-ethynyl 2′-deoxycytidine (EdC) and its conversion to 5-ethynyl 2′-deoxyuridine (EdU) has been described as a new technique for the analysis of these pathways in cells.

Molecular Structure Analysis

The molecular formula of 5-Aza-cytidine-5’monophosphate is C8H13N4O7P, with an average mass of 308.185 Da and a monoisotopic mass of 308.052185 Da.

Chemical Reactions Analysis

5-Aza-cytidine-5’monophosphate is commonly inactivated by cytidine deaminase (CDD), or by deoxycytidine monophosphate deaminase (dCMP deaminase). Additional metabolic pathways, such as phosphorylation, can substantially contribute to their (in)activation.

Physical And Chemical Properties Analysis

The molecular formula of 5-Aza-cytidine-5’monophosphate is C8H13N4O7P, with an average mass of 308.185 Da and a monoisotopic mass of 308.052185 Da.

Scientific Research Applications

Antitumor Activity

5-Aza-cytidine-5'monophosphate, also known as 5-azacytidine, exhibits significant antitumor activity. Studies have shown that it can enhance the killing of rapidly dividing leukemia cells when combined with other treatments, such as pyrazofurin (PF). This combination leads to increased incorporation of 5-azacytidine into RNA, which subsequently inhibits protein synthesis, a key antitumor mechanism of 5-azacytidine (Cadman, Eiferman, Heimer, & Davis, 1978).

Enzymatic Synthesis

Research has explored the enzymatic synthesis of 5-azacytidine 5'-triphosphate from 5-azacytidine. This process, catalyzed by uridine-cytidine kinase, is a critical step in the cellular metabolism of 5-azacytidine. Such understanding is vital for both the development of new treatments and the improvement of existing therapies (Lee & Momparler, 1976).

Kinetic Studies

Kinetic studies of the phosphorylation of 5-azacytidine, a critical step in its cellular metabolism, have been conducted. These studies provide insights into the interaction of 5-azacytidine with enzymes like uridine-cytidine kinase, crucial for its phosphorylation into 5-azacytidine 5'-monophosphate (Lee, Karon, & Momparler, 1974).

Muscle Cell Differentiation

5-Azacytidine has been observed to induce muscle cell differentiation in cultured mouse embryo cells. This finding opens potential avenues for understanding and manipulating cell differentiation in various biological contexts, such as regenerative medicine (Constantinides, Jones, & Gevers, 1977).

In Vitro Biosynthesis Systems

There has been development in creating efficient in vitro biosynthesis systems for compounds like cytidine 5'-monophosphate (5'-CMP), a key intermediate in the preparation of nucleotide derivatives. Such advancements can significantly impact biological manufacturing and pharmaceutical industries (Li, Ning, Zhao, Zhang, Xiao, & Li, 2020).

DNA Methylation and Gene Activation

5-Azacytidine has been extensively studied for its role in inhibiting DNA methylation, thus impacting gene activation and expression. This property is particularly relevant in the context of cancer treatment, where it can reactivate tumor suppressor genes silenced by aberrant DNA methylation (Jones & Taylor, 1980).

Mechanism of Action

Target of Action

5-Aza-cytidine-5’monophosphate primarily targets DNA methyltransferases (DNMTs) . DNMTs are enzymes that add a methyl group to the DNA molecule, which can change the activity of a DNA segment without changing its sequence. By targeting DNMTs, 5-Aza-cytidine-5’monophosphate can influence gene expression and cellular behavior .

Mode of Action

5-Aza-cytidine-5’monophosphate acts as a cytidine analog . It incorporates into the DNA and RNA, disrupting RNA metabolism and inhibiting protein and DNA synthesis . It also inhibits DNMTs, impairing DNA methylation . This results in the reactivation of silenced genes, particularly tumor suppressor genes, which can have significant effects on cell behavior .

Biochemical Pathways

The action of 5-Aza-cytidine-5’monophosphate affects several biochemical pathways. It upregulates the expression of genes associated with antigen presentation and T cell chemokines . This enhances the immune response against cancer cells . It also influences the expression of transposable elements and tumor-associated antigens, which can be both highly immunogenic and tumor-promoting .

Pharmacokinetics

5-Aza-cytidine-5’monophosphate is metabolized in the liver by a single enzyme, cytidine deaminase (CDA) . CDA is a ubiquitous enzyme coded by a highly polymorphic gene, resulting in great variability in resulting activities in the liver . The plasma half-life of 5-Aza-cytidine-5’monophosphate in humans is approximately 20 minutes .

Result of Action

The action of 5-Aza-cytidine-5’monophosphate leads to significant cellular and molecular effects. It can induce cytotoxicity, leading to cell death . It also reactivates silenced genes, which can lead to changes in cell behavior . In cancer cells, this can result in the reactivation of tumor suppressor genes, potentially inhibiting tumor growth .

Action Environment

The action of 5-Aza-cytidine-5’monophosphate can be influenced by various environmental factors. For instance, the presence of certain enzymes, such as CDA, can affect the metabolism and efficacy of the compound . Additionally, the state of the cell, including its stage in the cell cycle, can also influence the compound’s action .

Future Directions

While the FDA has approved epi-therapeutics like 5-Aza-cytidine-5’monophosphate for some cancer treatments, their global effect is still not fully understood. Future research could focus on understanding the effects that epigenetic alterations have on cancer cell glycosylation, and how this potentially impacts on the overall fate of those cells.

Biochemical Analysis

Biochemical Properties

5-Aza-cytidine-5’monophosphate plays a crucial role in biochemical reactions by inhibiting DNA methyltransferase enzymes. This inhibition prevents the methylation of cytosine residues in DNA, leading to the reactivation of tumor suppressor genes that are often silenced in cancer cells. The compound interacts with several key biomolecules, including DNA methyltransferase 1 (DNMT1), which it binds to and inactivates . This interaction is essential for its role in epigenetic modulation and cancer therapy.

Cellular Effects

The effects of 5-Aza-cytidine-5’monophosphate on cellular processes are profound. It influences cell function by altering gene expression, particularly by reactivating silenced genes involved in tumor suppression . This compound has been shown to affect cell signaling pathways, leading to changes in cellular metabolism and the induction of apoptosis in cancer cells . Additionally, it can modulate the immune response by enhancing the expression of antigen presentation machinery and T cell chemokines .

Molecular Mechanism

At the molecular level, 5-Aza-cytidine-5’monophosphate exerts its effects by incorporating into DNA and forming covalent bonds with DNA methyltransferases . This incorporation traps the enzymes on the DNA, preventing them from methylating cytosine residues. The resulting hypomethylation leads to the reactivation of silenced genes, including tumor suppressor genes, and induces changes in cancer cell signaling pathways, promoting apoptosis and inhibiting cell proliferation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 5-Aza-cytidine-5’monophosphate can vary over time. The compound is known to be relatively stable, but its efficacy can decrease due to degradation . Long-term studies have shown that continuous exposure to 5-Aza-cytidine-5’monophosphate can lead to sustained hypomethylation and prolonged reactivation of silenced genes . The compound’s effects on cellular function may diminish over time as cells develop resistance mechanisms .

Dosage Effects in Animal Models

The effects of 5-Aza-cytidine-5’monophosphate in animal models are dose-dependent. At lower doses, the compound can effectively induce hypomethylation and gene reactivation without significant toxicity . Higher doses can lead to adverse effects, including bone marrow suppression and gastrointestinal toxicity . Studies have shown that there is a threshold dose above which the compound’s therapeutic benefits are outweighed by its toxic effects .

Metabolic Pathways

5-Aza-cytidine-5’monophosphate is involved in several metabolic pathways. It is phosphorylated by uridine-cytidine kinase to form its active triphosphate form, which is then incorporated into DNA . The compound can also be deaminated by cytidine deaminase, leading to its inactivation . These metabolic pathways are crucial for determining the compound’s efficacy and stability in biological systems .

Transport and Distribution

Within cells, 5-Aza-cytidine-5’monophosphate is transported and distributed by nucleoside transporters . These transporters facilitate the uptake of the compound into cells, where it can exert its effects on DNA methylation . The distribution of 5-Aza-cytidine-5’monophosphate within tissues is influenced by its interactions with binding proteins, which can affect its localization and accumulation .

Subcellular Localization

The subcellular localization of 5-Aza-cytidine-5’monophosphate is primarily within the nucleus, where it interacts with DNA methyltransferases . This localization is essential for its role in inhibiting DNA methylation and reactivating silenced genes . The compound’s activity and function are influenced by its ability to target specific nuclear compartments and interact with chromatin .